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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sec-butylcyclohexane (s-BCH) is a non-polar, aliphatic hydrocarbon solvent with properties

that position it as a potential green alternative to conventional aromatic solvents like toluene

and other cycloalkanes such as cyclohexane.[1][2] Its high boiling point, low reactivity, and

favorable safety profile make it an attractive medium for a variety of organic reactions,

particularly in the pharmaceutical and fine chemical industries where there is a strong

emphasis on sustainable and safer manufacturing processes.[3] This document provides an

overview of the properties of sec-butylcyclohexane and offers detailed, albeit illustrative,

protocols for its use in common organic reactions where it could serve as a viable substitute for

less desirable solvents.

Physicochemical and Safety Data
Sec-butylcyclohexane is a colorless liquid that is stable under typical industrial conditions.[1]

Its physical and safety properties are summarized in the tables below, with comparative data

for other common non-polar solvents.

Table 1: Physicochemical Properties of sec-Butylcyclohexane and Other Solvents
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Property
sec-
Butylcyclohexane

Toluene Cyclohexane

CAS Number 7058-01-7[1] 108-88-3 110-82-7

Molecular Formula C₁₀H₂₀[1] C₇H₈ C₆H₁₂

Molecular Weight (

g/mol )
140.27[1] 92.14 84.16

Boiling Point (°C) 171-179[1] 111 81

Melting Point (°C) -84.3 (estimate)[1] -95 6.5

Density (g/cm³ at

20°C)
~0.813[1] 0.867 0.779

Flash Point (°C) 48.2[1] 4 -20

Vapor Pressure

(mmHg at 25°C)
1.28[1] 28.4 97.6

Solubility in Water Insoluble[1] Insoluble Insoluble

Table 2: Health and Safety Information
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Hazard Information
sec-
Butylcyclohexane

Toluene Cyclohexane

GHS Classification Not Classified[1]

Flammable Liquid 2,

Skin Irrit. 2, Repr. 2,

STOT SE 3, STOT RE

2, Asp. Tox. 1

Flammable Liquid 2,

Skin Irrit. 2, STOT SE

3, Asp. Tox. 1

Primary Hazards

May cause skin and

eye irritation; potential

for anesthetic effects

(drowsiness,

dizziness) with

overexposure.[1]

Flammable, skin/eye

irritant, reproductive

toxicity, organ toxicity,

aspiration hazard.

Highly flammable,

skin/eye irritant,

aspiration hazard,

may cause

drowsiness.

Regulatory Notes

Not listed as a

Hazardous Air

Pollutant (HAP).

Listed as a HAP. -

Potential Applications in Organic Synthesis
Due to its non-polar nature and high boiling point, sec-butylcyclohexane is a theoretical

candidate for reactions that require elevated temperatures and a non-coordinating, inert

medium. While specific literature examples are scarce, it can be considered as a direct

replacement for solvents like toluene in a variety of transformations.

Logical Framework for Solvent Selection
The decision to use sec-butylcyclohexane can be guided by a logical assessment of its

properties against the requirements of a given reaction.
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Caption: A decision-making flowchart for considering sec-butylcyclohexane as a reaction

solvent.

Illustrative Experimental Protocols
Disclaimer: The following protocols are provided as illustrative examples. Specific reaction

conditions (catalyst loading, temperature, reaction time) may require optimization as there is

limited published data on the performance of sec-butylcyclohexane in these specific

transformations.
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Palladium-Catalyzed Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. Non-polar, high-boiling

solvents are often used.

Reaction Scheme: Ar-X + R-B(OH)₂ --(Pd Catalyst, Base)--> Ar-R

Protocol:

Reaction Setup: To a dry, inert-atmosphere (Argon or Nitrogen) reaction vessel, add the aryl

halide (1.0 equiv), boronic acid (1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 equiv),

and base (e.g., K₂CO₃, 2.0 equiv).

Solvent Addition: Add a sufficient volume of sec-butylcyclohexane to achieve a desired

concentration (e.g., 0.1 M with respect to the aryl halide).

Reaction Execution: Heat the mixture to the desired temperature (e.g., 100-120 °C) with

vigorous stirring.

Monitoring: Monitor the reaction progress by an appropriate technique (TLC, GC-MS, or LC-

MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute with a suitable

organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer

over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination
This reaction is a versatile method for forming C-N bonds, often requiring a non-polar solvent

and elevated temperatures.

Reaction Scheme: Ar-X + R₂NH --(Pd Catalyst, Ligand, Base)--> Ar-NR₂

Protocol:
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Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with

the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 equiv), ligand (e.g., XPhos, 0.03 equiv), and

base (e.g., NaOt-Bu, 1.4 equiv).

Reagent Addition: Add the aryl halide (1.0 equiv) and the amine (1.2 equiv) to the vessel.

Solvent Addition: Add sec-butylcyclohexane to the desired concentration.

Reaction Execution: Seal the vessel and heat the mixture to the target temperature (e.g., 90-

110 °C) with stirring.

Monitoring: Track the consumption of starting materials via GC-MS or LC-MS.

Workup: After cooling, quench the reaction carefully with saturated aqueous NH₄Cl. Extract

the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers,

wash with brine, dry, and concentrate.

Purification: Purify the resulting crude material via silica gel chromatography.

Workflow Diagram for a Typical Cross-Coupling
Reaction
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Caption: General experimental workflow for a cross-coupling reaction using sec-
butylcyclohexane.

Conclusion
Sec-butylcyclohexane presents itself as a promising, greener alternative to conventional non-

polar aromatic solvents. Its high boiling point is suitable for reactions requiring elevated

temperatures, and its favorable safety and environmental profile aligns with the principles of

green chemistry. While specific, documented applications in the academic or patent literature

are not widespread, its properties strongly suggest its utility as a substitute for solvents like

toluene in a range of organic transformations. The protocols provided here serve as a starting

point for researchers looking to explore the use of sec-butylcyclohexane in their synthetic

endeavors, with the understanding that optimization will be key to achieving desired reaction

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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